Cas no 201485-17-8 (Fmoc-L-homocitrulline)

• Product Name: Fmoc-L-homocitrulline
• CAS No: 201485-17-8
• MF: C₂₂H₂₅N₃O₅
• MW: 411.45100569725
• MDL: MFCD00237387
• CID: 253129
• PubChem ID: 7019813
• Update Time: 2025-06-11

Fmoc-L-homocitrulline Chemical and Physical Properties

Names and Identifiers

• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-6-ureidohexanoic acid
• Fmoc-HoCit-OH
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-6-ureidohexanoic acid
• Fmoc-Hcit-OH
• Fmoc-Homocit-OH
• Fmoc-L-HomoCit-OH
• FMOC-L-HOMOCITRULLINE
• L-Lysine,N6-(aminocarbonyl)-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• AmbotzFAA1383
• (S)-2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]-6-ureidohexanoic acid
• CS-0187431
• (2S)-6-(carbamoylamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)hexanoic acid
• (S)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)-6-ureidohexanoic acid
• 201485-17-8
• L-Lysine, N6-(aminocarbonyl)-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-
• Fmoc-Lys(carbamoyl)-OH
• N2-(((9H-Fluoren-9-yl)methoxy)carbonyl)-N6-carbamoyl-L-lysine
• N6-(Aminocarbonyl)-N2-[(9H-fluoren-9-ylmethoxy)carbonyl]-L-lysine
• J-013057
• DTXSID00427177
• MFCD00237387
• AS-10030
• Fmoc-N-epsilon-carbamoyl-L-lysine
• SCHEMBL4882849
• D83066
• AKOS016010491
• N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-homocitrulline
• (2S)-6-(CARBAMOYLAMINO)-2-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}HEXANOIC ACID
• Fmoc-L-homocitrulline

• MDL： MFCD00237387
• Inchi： 1S/C22H25N3O5/c23-21(28)24-12-6-5-11-19(20(26)27)25-22(29)30-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13H2,(H,25,29)(H,26,27)(H3,23,24,28)/t19-/m0/s1
• InChI Key： VJZUCXPETVPQIB-IBGZPJMESA-N
• SMILES： O(C(N[C@H](C(=O)O)CCCCNC(N)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.17900
• Monoisotopic Mass: 411.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.9E-3 g/L) (25 ºC),
• PSA: 130.75000
• LogP: 4.29900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-L-homocitrulline

Introduction to Fmoc-L-homocitrulline (CAS No. 201485-17-8)

Fmoc-L-homocitrulline, chemically designated as 1-(9-fluorenylmethoxycarbonyl)-L-homocitrulline, is a critical intermediate in the synthesis of peptides and proteins, particularly those requiring advanced modifications for enhanced stability and bioactivity. This compound, identified by its unique Chemical Abstracts Service Number CAS No. 201485-17-8, plays a pivotal role in the field of pharmaceutical chemistry and biotechnology. Its structural complexity and functional properties make it an indispensable tool for researchers and industrial chemists alike.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a protective group commonly used in peptide synthesis to shield the amino group of amino acids during coupling reactions. This modification ensures that the peptide chain grows in an orderly manner without unintended side reactions. In contrast, L-homocitrulline is an amino acid derivative characterized by its unique side chain, which consists of a citrulline moiety linked to an L-alanine backbone. This configuration imparts specific biochemical properties that are valuable in drug design and development.

Recent advancements in synthetic chemistry have highlighted the importance of Fmoc-L-homocitrulline in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in constructing peptidomimetics that mimic the structure and function of natural peptides while exhibiting improved pharmacokinetic profiles. These peptidomimetics are particularly relevant in the treatment of inflammatory diseases, cancer, and infectious disorders.

The incorporation of Fmoc-L-homocitrulline into peptide sequences has also been explored for its potential in enhancing the stability of biotherapeutics. Researchers have found that peptides modified with this compound exhibit greater resistance to enzymatic degradation, thereby prolonging their half-life in vivo. This property is especially crucial for therapeutic proteins administered via injection or other non-oral routes.

In addition to its role in peptide synthesis, Fmoc-L-homocitrulline has been investigated for its applications in proteomics and protein engineering. Its unique structural features allow for selective labeling and modification of proteins, facilitating detailed structural analysis and functional characterization. Such applications are essential for understanding protein-protein interactions and developing targeted therapies.

The synthesis of Fmoc-L-homocitrulline involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale. Advances in automated synthesis platforms have further streamlined the production process, enabling researchers to access this valuable building block with greater ease.

One notable application of Fmoc-L-homocitrulline is in the development of vaccines and immunotherapeutics. Peptides conjugated with this compound have shown promise in eliciting strong immune responses while minimizing off-target effects. This has opened new avenues for treating autoimmune diseases and enhancing vaccine efficacy against infectious pathogens.

The future prospects of Fmoc-L-homocitrulline are promising, with ongoing research exploring its potential in regenerative medicine and gene therapy. Its ability to modify peptide sequences with precision makes it a versatile tool for designing novel therapeutic strategies. As synthetic chemistry continues to evolve, it is expected that new applications for this compound will emerge, further solidifying its importance in pharmaceutical research and development.